Cas no 308300-44-9 (4-(5E)-2,4-dioxo-5-(phenylmethylidene)-1,3-thiazolidin-3-yl-N-(2-hydroxyethyl)butanamide)

4-(5E)-2,4-dioxo-5-(phenylmethylidene)-1,3-thiazolidin-3-yl-N-(2-hydroxyethyl)butanamide is a synthetic thiazolidinedione derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a phenylmethylidene group conjugated to a thiazolidinedione core, which may confer biological activity, particularly in modulating metabolic pathways. The inclusion of a hydroxyethyl-substituted amide moiety enhances solubility and bioavailability, making it suitable for further pharmacological evaluation. This compound is of interest for its potential as a scaffold in drug discovery, particularly in targeting enzymes or receptors associated with metabolic disorders. Its well-defined molecular structure allows for precise characterization and modification, supporting its utility in structure-activity relationship studies.
4-(5E)-2,4-dioxo-5-(phenylmethylidene)-1,3-thiazolidin-3-yl-N-(2-hydroxyethyl)butanamide structure
308300-44-9 structure
Product Name:4-(5E)-2,4-dioxo-5-(phenylmethylidene)-1,3-thiazolidin-3-yl-N-(2-hydroxyethyl)butanamide
CAS No:308300-44-9
MF:C16H18N2O4S
MW:334.390122890472
CID:5945502
PubChem ID:1840359
Update Time:2025-05-28

4-(5E)-2,4-dioxo-5-(phenylmethylidene)-1,3-thiazolidin-3-yl-N-(2-hydroxyethyl)butanamide Chemical and Physical Properties

Names and Identifiers

    • 4-(5E)-2,4-dioxo-5-(phenylmethylidene)-1,3-thiazolidin-3-yl-N-(2-hydroxyethyl)butanamide
    • (E)-4-(5-benzylidene-2,4-dioxothiazolidin-3-yl)-N-(2-hydroxyethyl)butanamide
    • 3-Thiazolidinebutanamide, N-(2-hydroxyethyl)-2,4-dioxo-5-(phenylmethylene)-
    • SR-01000010249
    • 4-[(5E)-5-benzylidene-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-hydroxyethyl)butanamide
    • SR-01000010249-1
    • 308300-44-9
    • AKOS002170634
    • F1074-0352
    • Inchi: 1S/C16H18N2O4S/c19-10-8-17-14(20)7-4-9-18-15(21)13(23-16(18)22)11-12-5-2-1-3-6-12/h1-3,5-6,11,19H,4,7-10H2,(H,17,20)
    • InChI Key: OXJSKNNKJVELAB-UHFFFAOYSA-N
    • SMILES: S1C(=CC2=CC=CC=C2)C(=O)N(CCCC(NCCO)=O)C1=O

Computed Properties

  • Exact Mass: 334.09872823g/mol
  • Monoisotopic Mass: 334.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 487
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • Density: 1.353±0.06 g/cm3(Predicted)
  • pka: 14.47±0.10(Predicted)

4-(5E)-2,4-dioxo-5-(phenylmethylidene)-1,3-thiazolidin-3-yl-N-(2-hydroxyethyl)butanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1074-0352-2μmol
4-[(5E)-2,4-dioxo-5-(phenylmethylidene)-1,3-thiazolidin-3-yl]-N-(2-hydroxyethyl)butanamide
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